Cas no 2230803-07-1 (2-amino-5-bromo-3-chlorobenzoic acid hydrochloride)

• Product Name: 2-amino-5-bromo-3-chlorobenzoic acid hydrochloride
• CAS No: 2230803-07-1
• MF: C₇H₆BrCl₂NO₂
• MW: 286.938039302826
• CID: 6583268
• PubChem ID: 70622988
• Update Time: 2025-10-29

2-amino-5-bromo-3-chlorobenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-3-chlorobenzoic acid hydrochloride
• EN300-2009267
• SCHEMBL11626730
• 2230803-07-1

• Inchi： 1S/C7H5BrClNO2.ClH/c8-3-1-4(7(11)12)6(10)5(9)2-3;/h1-2H,10H2,(H,11,12);1H
• InChI Key： VOJRIVXAQIENMZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)O)C=1)N)Cl.Cl

Computed Properties

• Exact Mass: 284.89590g/mol
• Monoisotopic Mass: 284.89590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-amino-5-bromo-3-chlorobenzoic acid hydrochloride

Comprehensive Guide to 2-amino-5-bromo-3-chlorobenzoic acid hydrochloride (CAS No. 2230803-07-1): Properties, Applications, and Market Insights

2-amino-5-bromo-3-chlorobenzoic acid hydrochloride (CAS No. 2230803-07-1) is a specialized halogenated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and chloro substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "2-amino-5-bromo-3-chlorobenzoic acid hydrochloride uses" or "CAS 2230803-07-1 suppliers," reflecting its growing importance in drug discovery and material science.

The molecular structure of 2-amino-5-bromo-3-chlorobenzoic acid hydrochloride features an amino group at position 2, a bromine atom at position 5, and a chlorine atom at position 3 on the benzoic acid ring. This arrangement enhances its reactivity, making it valuable for cross-coupling reactions and heterocyclic synthesis. Recent trends in organic chemistry highlight the demand for such multifunctional intermediates, especially in the development of kinase inhibitors and antimicrobial agents. Searches like "halogenated benzoic acid derivatives in drug design" or "2230803-07-1 solubility" indicate strong interest in its physicochemical properties.

In pharmaceutical applications, 2-amino-5-bromo-3-chlorobenzoic acid hydrochloride is often explored for its potential in targeted therapy development. The compound's ability to serve as a building block for small molecule drugs aligns with current industry focus on personalized medicine. Laboratory queries such as "2-amino-5-bromo-3-chlorobenzoic acid hydrochloride synthesis" or "CAS 2230803-07-1 purity standards" reflect its relevance in GMP-compliant production. The hydrochloride salt form improves stability and solubility, addressing common formulation challenges in drug development.

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Quality control of 2-amino-5-bromo-3-chlorobenzoic acid hydrochloride requires advanced analytical techniques. HPLC methods with UV detection are commonly employed, as evidenced by technical queries such as "CAS 2230803-07-1 analytical methods." The compound typically appears as a white to off-white crystalline powder with a high melting point, characteristics important for storage and handling considerations. Recent publications discussing "thermal stability of halogenated benzoic acids" underscore the importance of these physical properties.

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Emerging research directions for 2-amino-5-bromo-3-chlorobenzoic acid hydrochloride include its potential in material science applications. Scientists investigating "halogenated aromatic compounds in organic electronics" have identified derivatives of this compound as promising candidates for organic semiconductors. The electron-withdrawing effects of its halogen substituents make it particularly interesting for charge transport materials development, a hot topic in renewable energy research.

Environmental considerations surrounding 2-amino-5-bromo-3-chlorobenzoic acid hydrochloride production have led to innovations in waste minimization strategies. Process chemists searching for "2230803-07-1 synthesis optimization" or "brominated compound recycling" contribute to more sustainable manufacturing practices. The compound's biodegradability profile and ecotoxicological data are increasingly important parameters for end-users in regulated industries.

In conclusion, 2-amino-5-bromo-3-chlorobenzoic acid hydrochloride (CAS No. 2230803-07-1) represents a versatile chemical building block with expanding applications across multiple industries. Its unique combination of amino, bromo, and chloro functional groups continues to inspire innovation in medicinal chemistry, agrochemical development, and advanced materials. As research progresses, this compound is likely to maintain its position as a valuable tool for scientists addressing contemporary challenges in health, agriculture, and technology.